Cas no 2228290-59-1 (tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate
• CAS No: 2228290-59-1
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5897999
• PubChem ID: 165974367
• Update Time: 2025-06-07

tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate
• EN300-1871158
• tert-butyl N-[4-(4-aminobutyl)-2-hydroxyphenyl]carbamate
• 2228290-59-1

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(19)17-12-8-7-11(10-13(12)18)6-4-5-9-16/h7-8,10,18H,4-6,9,16H2,1-3H3,(H,17,19)
• InChI Key： PQDYKPFGKGZWLX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate

Introduction to Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate (CAS No. 2228290-59-1)

Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate, identified by its CAS number 2228290-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework, combines a tert-butyl group with a carbamate moiety linked to a hydroxyphenyl ring substituted with a 4-(4-aminobutyl) side chain. Such a molecular architecture positions it as a versatile intermediate in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The significance of Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate lies in its potential applications as a building block for more complex pharmacophores. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility and membrane permeability, making it an attractive candidate for drug design. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in modulating biological pathways, particularly those involved in pain perception and neuroprotection.

In the context of contemporary research, Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate has been explored for its potential role in inhibiting enzymes associated with neurodegenerative diseases. Studies have demonstrated that the carbamate functional group can interact with specific amino acid residues in target proteins, thereby modulating their activity. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on acetylcholinesterase, an enzyme implicated in Alzheimer's disease pathology. The tert-butyl group, while primarily serving as a steric shield, also contributes to the compound's metabolic stability, which is a critical factor in drug development.

The hydroxyphenyl moiety further enhances the pharmacological profile of Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate by providing a site for hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of molecules that require precise binding to receptor sites, such as those found in G-protein coupled receptors (GPCRs). Moreover, the 4-(4-aminobutyl) side chain introduces an amine group that can participate in further derivatization, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

Recent synthetic methodologies have focused on optimizing the preparation of Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate to improve yield and purity. Advances in solid-phase synthesis and flow chemistry have enabled more efficient production processes, reducing the reliance on traditional multi-step synthetic routes. These innovations not only streamline the manufacturing process but also minimize waste generation, aligning with green chemistry principles. Additionally, computational modeling has played a crucial role in predicting the structural and functional properties of this compound before experimental validation.

The pharmacokinetic behavior of Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate is another area of active investigation. Studies indicate that the compound exhibits moderate oral bioavailability and favorable distribution patterns across various tissues. The hydrophilic nature of the hydroxyphenyl and amine groups facilitates its solubility in aqueous environments, while the lipophilic tert-butyl group aids in crossing biological membranes. Such characteristics make it an excellent candidate for systemic drug delivery systems.

In conclusion, Tert-butyl N-4-(4-aminobutyl)-2-hydroxyphenylcarbamate (CAS No. 2228290-59-1) represents a promising entity in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways, coupled with advancements in synthetic and computational chemistry, positions it as a valuable asset for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in addressing neurological and inflammatory conditions.